Cas no 1803795-63-2 (4-Amino-2-ethylphenylhydrazine)

• Product Name: 4-Amino-2-ethylphenylhydrazine
• CAS No: 1803795-63-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 4797870
• Update Time: 2025-08-05

4-Amino-2-ethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-ethylphenylhydrazine

• Inchi： 1S/C8H13N3/c1-2-6-5-7(9)3-4-8(6)11-10/h3-5,11H,2,9-10H2,1H3
• InChI Key： FNZUZOSFEXSELE-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1CC)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 1.3
• Topological Polar Surface Area: 64.099

Additional information on 4-Amino-2-ethylphenylhydrazine

Introduction to 4-Amino-2-ethylphenylhydrazine (CAS No. 1803795-63-2)

4-Amino-2-ethylphenylhydrazine, with the chemical identifier CAS No. 1803795-63-2, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, characterized by its amine and hydrazine functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural configuration of 4-Amino-2-ethylphenylhydrazine incorporates an ethyl substituent on the phenyl ring, which contributes to its unique reactivity and interaction with biological targets.

The compound's relevance is underscored by its utility as a building block in synthesizing more complex molecules. In recent years, there has been a surge in research focusing on phenylhydrazine derivatives due to their role in modulating various biological pathways. Specifically, 4-Amino-2-ethylphenylhydrazine has been explored for its potential in inhibiting enzymes and receptors involved in inflammatory and metabolic disorders. Its molecular structure allows for selective binding to specific targets, making it a promising candidate for therapeutic intervention.

One of the most compelling aspects of 4-Amino-2-ethylphenylhydrazine is its versatility in chemical modifications. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, studies have demonstrated that derivatives of 4-Amino-2-ethylphenylhydrazine can exhibit potent anti-inflammatory effects by targeting cyclooxygenase (COX) enzymes. This has opened up new avenues for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the hydrazine moiety in 4-Amino-2-ethylphenylhydrazine plays a crucial role in its reactivity, enabling it to participate in various chemical reactions such as condensation and oxidation processes. These reactions are fundamental in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals. The ethyl group further influences the compound's solubility and bioavailability, making it an attractive intermediate for drug formulation.

Recent advancements in computational chemistry have also highlighted the importance of 4-Amino-2-ethylphenylhydrazine in virtual screening campaigns. Molecular docking studies have identified its potential binding affinity to a range of therapeutic targets, including kinases and transcription factors. These findings have guided experimental efforts toward designing more effective drug candidates based on 4-Amino-2-ethylphenylhydrazine scaffolds.

The compound's role extends beyond academic research; it has also found applications in industrial settings where precision and efficiency are paramount. For example, 4-Amino-2-ethylphenylhydrazine is utilized in the synthesis of agrochemicals, where its structural features contribute to the development of pesticides with improved efficacy and environmental safety profiles.

In conclusion, 4-Amino-2-ethylphenylhydrazine (CAS No. 1803795-63-2) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural attributes and functional groups make it a valuable tool for researchers aiming to develop innovative therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like 4-Amino-2-ethylphenylhydrazine will undoubtedly play a pivotal role in shaping the future of pharmaceutical science.